Cas no 6963-77-5 (Propanoicacid, 2-[(6-chloro-1H-benzimidazol-2-yl)thio]-)

Propanoicacid, 2-[(6-chloro-1H-benzimidazol-2-yl)thio]- structure
6963-77-5 structure
Product Name:Propanoicacid, 2-[(6-chloro-1H-benzimidazol-2-yl)thio]-
CAS No:6963-77-5
MF:C10H9ClN2O2S
MW:256.708659887314
CID:529233
PubChem ID:225104
Update Time:2025-04-19

Propanoicacid, 2-[(6-chloro-1H-benzimidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Propanoicacid, 2-[(6-chloro-1H-benzimidazol-2-yl)thio]-
    • propanoic acid, 2-[(5-chloro-1H-benzimidazol-2-yl)thio]-
    • 2-[(5-chloro-3H-benzoimidazol-2-yl)sulfanyl]propanoic acid
    • 2-[(6-chloro-1H-benzimidazol-2-yl)sulfanyl]propanoic acid
    • AKOS016347599
    • AKOS000283135
    • Propanoicacid,2-[(6-chloro-1H-benzimidazol-2-yl)thio]-
    • 2-[(5-CHLORO-1H-1,3-BENZODIAZOL-2-YL)SULFANYL]PROPANOIC ACID
    • 2-[(5-chloro-1H-benzimidazol-2-yl)thio]propanoic acid
    • NSC14188
    • NSC-14188
    • 6963-77-5
    • Inchi: 1S/C10H9ClN2O2S/c1-5(9(14)15)16-10-12-7-3-2-6(11)4-8(7)13-10/h2-5H,1H3,(H,12,13)(H,14,15)
    • InChI Key: CIWRHZVULSVWEX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC(=N2)SC(C(=O)O)C

Computed Properties

  • Exact Mass: 256.00747
  • Monoisotopic Mass: 256.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • PSA: 65.98
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